Cas no 1806762-07-1 (2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride)

• Product Name: 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride
• CAS No: 1806762-07-1
• MF: C₆H₆ClF₃N₂
• MW: 198.573450565338
• MDL: MFCD25476937
• CID: 4921797
• Update Time: 2025-05-22

2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride
• 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochlorid
• AK548807
• 2-(difluoromethyl)-5-fluoropyridin-4-amine;hydrochloride

• MDL： MFCD25476937
• Inchi： 1S/C6H5F3N2.ClH/c7-3-2-11-5(6(8)9)1-4(3)10;/h1-2,6H,(H2,10,11);1H
• InChI Key： IZVBQUUXSJHREC-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C(=CN=1)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 38.9

Additional information on 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride

Comprehensive Overview of 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride (CAS No. 1806762-07-1)

The compound 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride (CAS No. 1806762-07-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride is its role in addressing modern challenges such as antibiotic resistance and targeted cancer therapies. The incorporation of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in medicinal chemistry. Recent studies have highlighted its utility in designing next-generation small-molecule drugs, aligning with the industry's shift toward precision medicine.

From a synthetic perspective, CAS No. 1806762-07-1 serves as a versatile building block. Its pyridine core allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. This adaptability has made it a focal point in academic and industrial labs, particularly in projects involving heterocyclic chemistry and fluorine chemistry. The compound's hydrochloride salt form further improves its solubility, facilitating its use in aqueous reaction systems.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride. Efforts include optimizing catalytic processes and minimizing waste generation, reflecting the broader trend toward environmentally friendly synthetic routes. These advancements are particularly relevant given the increasing regulatory emphasis on sustainable practices in chemical manufacturing.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride is being evaluated as a precursor for novel pesticides and herbicides. Its fluorine-rich structure contributes to improved pest control efficacy and reduced environmental persistence, addressing key concerns in modern agriculture. This dual applicability in pharma and agro sectors underscores its interdisciplinary significance.

Analytical characterization of CAS No. 1806762-07-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are crucial for research and development applications. The compound's stability profile under various conditions is also a subject of ongoing investigation, with implications for storage and handling protocols.

As the scientific community continues to explore fluorinated pyridine derivatives, 2-(Difluoromethyl)-5-fluoropyridin-4-amine hydrochloride stands out as a compound with substantial untapped potential. Its role in addressing contemporary challenges in healthcare and agriculture, combined with its synthetic versatility, positions it as a valuable asset in chemical innovation. Future research directions may include expanding its application scope and developing more efficient production methods.